Cas no 87039-97-2 ((2S)-2-(2-chlorophenyl)formamidopropanoic acid)

• Product Name: (2S)-2-(2-chlorophenyl)formamidopropanoic acid
• CAS No: 87039-97-2
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD08483923
• CID: 5229206
• PubChem ID: 716757
• Update Time: 2025-10-28

(2S)-2-(2-chlorophenyl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(2-chlorobenzoyl)-
• (2S)-2-(2-chlorophenyl)formamidopropanoic acid
• CHEMBL1213610
• (2S)-2-[(2-chlorophenyl)formamido]propanoic acid
• (2S)-2-[(2-chlorobenzoyl)amino]propanoic acid
• AKOS001063856
• (2S)-2-[(2-chlorophenyl)formamido]propanoicacid
• Z56887670
• EN300-87523
• (S)-2-((2-Chlorophenyl)formamido)propanoic acid
• 87039-97-2
• G71063

• MDL： MFCD08483923
• Inchi： 1S/C10H10ClNO3/c1-6(10(14)15)12-9(13)7-4-2-3-5-8(7)11/h2-6H,1H3,(H,12,13)(H,14,15)/t6-/m0/s1
• InChI Key： SFHWUYGTNAGDHT-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-2-(2-chlorophenyl)formamidopropanoic acid

Introduction to (2S)-2-(2-Chlorophenyl)formamidopropanoic Acid (CAS No. 87039-97-2)

(2S)-2-(2-Chlorophenyl)formamidopropanoic acid (CAS No. 87039-97-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-α-(2-chlorophenyl)-N-formylglycine, is a derivative of glycine with a unique structural feature that includes a 2-chlorophenyl substituent and a formyl group attached to the nitrogen atom. The chirality of this molecule, specifically the (S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The (S)-α-(2-chlorophenyl)-N-formylglycine molecule has been extensively studied for its potential as a building block in the synthesis of more complex pharmaceutical compounds. Its unique combination of functional groups provides a versatile platform for chemical modifications, making it an attractive starting material for the development of novel drugs. Recent research has focused on its use in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and bioavailability.

In the context of medicinal chemistry, (2S)-2-(2-chlorophenyl)formamidopropanoic acid has shown promise in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have explored its potential as an inhibitor of metalloproteinases, which are enzymes implicated in the progression of diseases such as cancer and arthritis. The ability to selectively target these enzymes with high affinity and specificity is crucial for developing effective therapeutic agents.

Another area of interest is the use of (S)-α-(2-chlorophenyl)-N-formylglycine in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This approach can enhance the drug's pharmacokinetic properties, such as improving solubility, reducing toxicity, and increasing targeted delivery to specific tissues or organs. Recent advancements in prodrug design have leveraged the unique chemical properties of (2S)-2-(2-chlorophenyl)formamidopropanoic acid to create prodrugs with enhanced therapeutic efficacy.

The synthesis of (S)-α-(2-chlorophenyl)-N-formylglycine typically involves several steps, including the formation of the chiral center and the introduction of the formyl group. Various synthetic routes have been reported, each with its own advantages and challenges. One common approach involves the asymmetric synthesis of the chiral intermediate followed by selective functionalization to introduce the formyl group. Advances in asymmetric catalysis have significantly improved the efficiency and yield of these synthetic processes, making it more feasible to produce this compound on a larger scale for both research and commercial purposes.

From a biological perspective, (S)-α-(2-chlorophenyl)-N-formylglycine has been evaluated for its effects on various cellular processes. Studies have shown that it can modulate signaling pathways involved in inflammation, cell proliferation, and apoptosis. These findings suggest that it may have potential applications in treating inflammatory diseases and cancer. However, further research is needed to fully understand its mechanism of action and to optimize its therapeutic profile.

In addition to its potential therapeutic applications, (S)-α-(2-chlorophenyl)-N-formylglycine has also been used as a tool compound in biochemical research. Its ability to interact with specific protein targets makes it useful for studying protein-protein interactions and enzyme kinetics. This has led to valuable insights into the structure-function relationships of various biological molecules, contributing to our understanding of fundamental biological processes.

The safety profile of (S)-α-(2-chlorophenyl)-N-formylglycine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown it to be well-tolerated at relevant concentrations, although more extensive toxicological evaluations are necessary before it can be considered for clinical trials. Researchers are actively working on optimizing its safety profile through structural modifications and formulation strategies.

In conclusion, (2S)-2-(2-chlorophenyl)formamidopropanoic acid (CAS No. 87039-97-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an attractive candidate for developing novel therapeutics and biochemical tools. Ongoing research continues to uncover new applications and improve our understanding of its biological activity, paving the way for future advancements in drug discovery and development.